Cas no 2580222-07-5 (4-{(tert-butoxy)carbonylamino}-3-methylthieno2,3-c1,2thiazole-5-carboxylic acid)

• Product Name: 4-{(tert-butoxy)carbonylamino}-3-methylthieno2,3-c1,2thiazole-5-carboxylic acid
• CAS No: 2580222-07-5
• MF: C₁₂H₁₄N₂O₄S₂
• MW: 314.380560398102
• CID: 5660793
• PubChem ID: 165894156
• Update Time: 2025-11-02

4-{(tert-butoxy)carbonylamino}-3-methylthieno2,3-c1,2thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580222-07-5
• 4-{[(tert-butoxy)carbonyl]amino}-3-methylthieno[2,3-c][1,2]thiazole-5-carboxylic acid
• EN300-27722680
• 4-{(tert-butoxy)carbonylamino}-3-methylthieno2,3-c1,2thiazole-5-carboxylic acid

• Inchi： 1S/C12H14N2O4S2/c1-5-6-7(13-11(17)18-12(2,3)4)8(10(15)16)19-9(6)14-20-5/h1-4H3,(H,13,17)(H,15,16)
• InChI Key： PRLGYXRJCRETHI-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C2=C(C)SN=C12)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 314.03949928g/mol
• Monoisotopic Mass: 314.03949928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 145Ų

Additional information on 4-{(tert-butoxy)carbonylamino}-3-methylthieno2,3-c1,2thiazole-5-carboxylic acid

Comprehensive Overview of 4-{(tert-butoxy)carbonylamino}-3-methylthieno[2,3-c][1,2]thiazole-5-carboxylic acid (CAS No. 2580222-07-5)

The compound 4-{(tert-butoxy)carbonylamino}-3-methylthieno[2,3-c][1,2]thiazole-5-carboxylic acid (CAS No. 2580222-07-5) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. With its unique structural features, including a thieno[2,3-c][1,2]thiazole core and a tert-butoxycarbonyl (Boc) protecting group, this compound serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting enzymes and receptors involved in inflammatory and metabolic disorders.

In recent years, the demand for custom synthetic intermediates like 4-{(tert-butoxy)carbonylamino}-3-methylthieno[2,3-c][1,2]thiazole-5-carboxylic acid has surged, driven by advancements in high-throughput screening and fragment-based drug design. The compound's carboxylic acid functionality allows for further derivatization, making it a valuable building block for peptide mimetics and small-molecule inhibitors. Its CAS No. 2580222-07-5 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the key reasons for the growing interest in this compound is its role in addressing drug resistance and selectivity challenges in therapeutic development. The thieno-thiazole scaffold is known for its ability to modulate protein-protein interactions, a hot topic in precision medicine. Additionally, the Boc-protected amino group enhances the compound's stability during synthetic processes, a critical factor for scale-up production in the pharmaceutical industry.

From an SEO perspective, queries such as "Boc-protected thieno-thiazole derivatives" and "CAS 2580222-07-5 applications" are trending among chemists and researchers. This aligns with broader industry trends focusing on green chemistry and sustainable synthesis, where intermediates like this compound are optimized for minimal environmental impact. The compound's compatibility with microwave-assisted synthesis and flow chemistry techniques further boosts its appeal in modern laboratories.

In conclusion, 4-{(tert-butoxy)carbonylamino}-3-methylthieno[2,3-c][1,2]thiazole-5-carboxylic acid (CAS No. 2580222-07-5) represents a critical tool in the toolkit of medicinal chemists. Its multifaceted applications, from hit-to-lead optimization to bioconjugation, underscore its importance in the evolving landscape of drug discovery. As research continues to uncover new therapeutic targets, this compound is poised to remain a focal point in innovative pharmaceutical development.